Cas no 1211533-63-9 (5-Bromo-2-chlorooxazolo[4,5-b]pyridine)

5-Bromo-2-chlorooxazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused oxazole-pyridine core, functionalized with bromo and chloro substituents at the 5- and 2-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo group facilitates cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the chloro group offers further derivatization potential. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly for kinase inhibitors or bioactive molecule design. The compound's high purity and stability under standard conditions ensure reliable performance in complex synthetic routes. Its versatility and well-defined reactivity profile make it a preferred choice for researchers developing novel heterocyclic scaffolds.

5-Bromo-2-chlorooxazolo[4,5-b]pyridine structure

1211533-63-9 structure

Product Name:5-Bromo-2-chlorooxazolo[4,5-b]pyridine

CAS No:1211533-63-9

MF:C₆H₂BrClN₂O

MW:233.449879169464

MDL:MFCD16659137

CID:4563121

Update Time:2025-07-02

5-Bromo-2-chlorooxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chlorooxazolo[4,5-b]pyridine
- C90385
- 5-bromo-2-chloro-[1,3]oxazolo[4,5-b]pyridine
- MDL： MFCD16659137
- Inchi： 1S/C6H2BrClN2O/c7-4-2-1-3-5(9-4)10-6(8)11-3/h1-2H
- InChI Key： NGHUDMNVAHITBV-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(N=C(O2)Cl)N=1

Computed Properties

Exact Mass: 231.904
Monoisotopic Mass: 231.904
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.9

5-Bromo-2-chlorooxazolo[4,5-b]pyridine Pricemore >>

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